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Compound of Interest

Compound Name: Methyl 2,5-dichlorobenzoate

Cat. No.: B1211780 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the safe handling and disposal of chemical reagents are paramount. This document provides a

comprehensive, step-by-step guide for the proper disposal of Methyl 2,5-dichlorobenzoate,

ensuring the safety of personnel and the protection of the environment.

Methyl 2,5-dichlorobenzoate is a chemical compound utilized in various research and

development applications, including as a starting reagent in the synthesis of poly(p-phenylene)

and in the study of microbial degradation of aromatic esters. Due to its hazardous properties, it

is imperative to follow strict protocols for its disposal.

Key Hazard and Physical Property Data
The following table summarizes the essential hazard and property information for Methyl 2,5-
dichlorobenzoate, crucial for safe handling and disposal decisions.
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Property Data Reference

Appearance Solid [1]

Molecular Formula C8H6Cl2O2 [1]

Molecular Weight 205.04 g/mol

Melting Point 37-40 °C [1]

Boiling Point 265.2±20.0 °C [1]

Flash Point >113,00 °C (closed cup) [1]

GHS Hazard Statements

H302: Harmful if swallowed.

H336: May cause drowsiness

or dizziness. H411: Toxic to

aquatic life with long lasting

effects.

[1]

Storage Class 11: Combustible Solids

Experimental Protocols for Safe Handling and
Disposal
While specific experimental protocols for the chemical neutralization of Methyl 2,5-
dichlorobenzoate are not readily available in standard safety data sheets, the primary protocol

for safe disposal involves segregation, proper containment, and transfer to a licensed waste

management facility. The following procedures detail the necessary steps for handling spills

and preparing the chemical for disposal.

Personal Protective Equipment (PPE) Protocol
Before handling Methyl 2,5-dichlorobenzoate for any purpose, including disposal, ensure the

following personal protective equipment is worn:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Wear appropriate chemical-resistant gloves.
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Respiratory Protection: For operations that may generate dust or aerosols, use a NIOSH-

approved N95 respirator or equivalent.

Protective Clothing: A laboratory coat or other protective clothing to prevent skin contact.

Spill Management Protocol
In the event of a spill, immediate and appropriate action is critical to prevent exposure and

environmental contamination.

Evacuate and Ventilate: Immediately evacuate non-essential personnel from the spill area.

Ensure the area is well-ventilated.

Contain the Spill: For larger spills, dike the material to prevent spreading.[2]

Absorb the Material: Carefully cover the spill with an inert absorbent material such as

vermiculite, dry sand, or earth.[2]

Collect the Waste: Using non-sparking tools, carefully scoop the absorbed material into a

designated, sealable, and properly labeled waste container.

Decontaminate the Area: Clean the spill area thoroughly with a suitable solvent, followed by

washing with soap and water.[1]

Dispose of Contaminated Materials: All materials used for cleanup, including absorbent

materials and contaminated PPE, must be placed in the hazardous waste container for

proper disposal.

Step-by-Step Disposal Procedure
The disposal of Methyl 2,5-dichlorobenzoate must be conducted in accordance with local,

regional, and national regulations.[2] The following steps provide a general framework for its

proper disposal.

Waste Collection:

Collect waste Methyl 2,5-dichlorobenzoate and any contaminated materials in a

dedicated, compatible, and clearly labeled hazardous waste container.
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The container must be in good condition, with a tightly sealing lid to prevent leaks or spills.

[2]

Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name:

"Methyl 2,5-dichlorobenzoate".

Include the approximate quantity of waste and the date of accumulation.

Affix any other labels as required by your institution's environmental health and safety

(EHS) department or local regulations.

Storage:

Store the sealed waste container in a designated, secure, and well-ventilated hazardous

waste accumulation area.[3]

Store away from incompatible materials.

Arrange for Disposal:

Contact your institution's EHS department or a licensed hazardous waste disposal

contractor to arrange for the pickup and disposal of the waste.

Provide the contractor with the Safety Data Sheet (SDS) for Methyl 2,5-
dichlorobenzoate.

Record Keeping:

Maintain accurate records of the amount of waste generated and the date of its disposal,

in accordance with regulatory requirements.

Important Note: Do not dispose of Methyl 2,5-dichlorobenzoate down the drain or with

general laboratory trash.[4] This is crucial to prevent environmental contamination, as the

substance is toxic to aquatic life with long-lasting effects.

Disposal Workflow Diagram
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The following diagram illustrates the logical workflow for the proper disposal of Methyl 2,5-
dichlorobenzoate.
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Caption: Workflow for the safe disposal of Methyl 2,5-dichlorobenzoate.

By adhering to these procedures, you can ensure the safe and environmentally responsible

disposal of Methyl 2,5-dichlorobenzoate, fostering a culture of safety and compliance within

your laboratory. Always consult your institution's specific guidelines and the relevant Safety

Data Sheet before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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